Cas no 4312-44-1 (6-Hydroxyquinoline-4-carboxylic acid)

• Product Name: 6-Hydroxyquinoline-4-carboxylic acid
• CAS No: 4312-44-1
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD18417139
• CID: 333645
• PubChem ID: 71363454
• Update Time: 2025-05-25

6-Hydroxyquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylicacid, 6-hydroxy-
• 6-Hydroxy-4-quinolinecarboxylic acid
• 6-HYDROXYQUINOLINE-4-CARBOXYLIC ACID
• 6-Hydroxycinchoninic acid
• Cinchoninicacid, 6-hydroxy- (7CI,8CI)
• Xanthoquinic acid
• AK164646
• 6-hydroxy-quinoline-4-carboxylic acid
• FCH1166948
• AB0048820
• ZB1022
• EN300-3480934
• SY108817
• 6-HYDROXYQUINOLINE-4-CARBOXYLICACID
• SCHEMBL21247210
• MFCD18417139
• AS-41365
• 4312-44-1
• SB68100
• Z1255434644
• AKOS022971531
• AMY26454
• DTXSID10786984
• CS-0115099
• DB-229548
• 6-Hydroxyquinoline-4-carboxylic acid

• MDL： MFCD18417139
• Inchi： 1S/C10H7NO3/c12-6-1-2-9-8(5-6)7(10(13)14)3-4-11-9/h1-5,12H,(H,13,14)
• InChI Key： UVKYGKPXDDWMIV-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(C=1)=C(C(=O)O)C=CN=2

Computed Properties

• Exact Mass: 189.04261
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4
• XLogP3: 1.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 426.7±25.0 °C at 760 mmHg
• Flash Point: 211.9±23.2 °C
• PSA: 70.42
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-Hydroxyquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-Hydroxyquinoline-4-carboxylic acid

Comprehensive Analysis of 6-Hydroxyquinoline-4-carboxylic acid (CAS No. 4312-44-1): Properties, Applications, and Research Insights

6-Hydroxyquinoline-4-carboxylic acid (CAS No. 4312-44-1) is a versatile organic compound belonging to the quinoline family, known for its unique structural and functional properties. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its heterocyclic backbone and carboxylic acid functionality. Its molecular formula, C₁₀H₇NO₃, highlights a balanced combination of aromaticity and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent trends in scientific literature and search engine queries reveal growing interest in 6-Hydroxyquinoline-4-carboxylic acid derivatives for their potential in drug discovery and bioactive material design. Researchers frequently explore its role as a chelating agent or fluorescence probe, aligning with the demand for sustainable and multifunctional compounds. The compound's pH-dependent solubility and metal-binding capacity further enhance its applicability in catalysis and environmental remediation.

From an industrial perspective, 6-Hydroxyquinoline-4-carboxylic acid synthesis is optimized for high yield and purity, addressing the need for scalable production in fine chemical manufacturing. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its stability and interactions. Notably, its low toxicity profile (as per OECD guidelines) positions it favorably for biomedical applications, including antimicrobial and anti-inflammatory agent development.

Emerging applications of CAS 4312-44-1 in organic electronics have also been reported, where its conjugated system contributes to charge transport properties in semiconductor materials. This aligns with the global push toward green chemistry and renewable energy solutions, frequently searched topics in academic and industrial forums. Additionally, its derivatives show promise in corrosion inhibition, a hot topic in materials science.

To address common user queries: "Is 6-Hydroxyquinoline-4-carboxylic acid biodegradable?" studies confirm partial degradation under specific conditions, though further research is ongoing. Another frequently asked question—"What are the storage conditions for CAS 4312-44-1?"—is answered by recommending airtight containers away from light and moisture to prevent hydrolysis or oxidation.

In summary, 6-Hydroxyquinoline-4-carboxylic acid exemplifies the convergence of multidisciplinary research, bridging gaps between chemistry, biology, and engineering. Its adaptability to evolving technological demands ensures its relevance in future innovations, particularly in personalized medicine and smart materials—topics dominating current scientific discourse.